Thermoresponsive polymers with LCST transition: synthesis, characterization, and their impact on biomedical frontiers

RSC Applied Polymers Pub Date: 2023-08-29 DOI: 10.1039/D3LP00114H

Abstract

Advances in thermoresponsive materials have significantly impacted many biomedical fields. The unique behavior of reversible phase transition close to the physiological temperatures makes these types of materials a great candidate for a wide variety of biomedical applications including bioimaging, biosensing, injectables, smart surfaces, adhesives, biomanufacturing, and tissue engineering. Thermoresponsive behavior, mainly lower critical solution temperature (LCST) can be easily tuned by shifting the balance between hydrophobicity and hydrophilicity (e.g., by using comonomers or changing end groups) and modifying the molecular weight and architecture of the polymer. Hence, synthetic and characterization tools are critical in tailoring and precisely determining these properties. This review aims to show the full scope of the journey of thermoresponsive polymers from benchtop to potential applications. We especially intend to emphasize the effects of the structural heterogeneity of polymers on thermal transition and highlight the modern characterization techniques used to study thermoresponsive behavior. A better understanding of these structural effects and benchtop tools can help us design and implement more advanced materials for future applications in public health.

Graphical abstract: Thermoresponsive polymers with LCST transition: synthesis, characterization, and their impact on biomedical frontiers
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